Cas no 1326809-48-6 (4-(4-Nitrobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-(4-Nitrobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326809-48-6
• MF: C₁₈H₂₃N₃O₆
• MW: 377.391724824905
• MDL: MFCD19706397
• CID: 4694545
• Update Time: 2025-06-11

4-(4-Nitrobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706397
• Inchi： 1S/C18H23N3O6/c1-2-9-19-10-7-18(8-11-19)20(15(12-27-18)17(23)24)16(22)13-3-5-14(6-4-13)21(25)26/h3-6,15H,2,7-12H2,1H3,(H,23,24)
• InChI Key： VMUZBOIGDHGXCX-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2C=CC(=CC=2)[N+](=O)[O-])=O)C21CCN(CCC)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 576
• Topological Polar Surface Area: 116

Additional information on 4-(4-Nitrobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Introduction to 4-(4-Nitrobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic Acid (CAS No: 1326809-48-6)

4-(4-Nitrobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, with the CAS number 1326809-48-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically oxygen or nitrogen in this case. The spiro structure in this molecule is a key feature that contributes to its unique chemical properties and potential biological activity.

The molecular structure of 4-(4-Nitrobenzoyl)-8-propyl derivative is particularly intriguing due to the presence of multiple functional groups, including a nitrobenzoyl moiety, a propyl group, and a carboxylic acid group. These functional groups not only influence the physical properties of the compound but also play a crucial role in its interactions with biological systems. Recent studies have highlighted the potential of such compounds in drug design, particularly in targeting specific enzymes or receptors involved in various pathological conditions.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are invaluable for pharmacological studies.

In terms of biological activity, 1-oxa-4,8-diazaspiro[4.5]decane derivatives have shown promising results in preclinical models. Studies have demonstrated that these compounds exhibit potent inhibitory effects against certain kinases and proteases, making them potential candidates for anti-cancer and anti-inflammatory therapies. Additionally, the carboxylic acid group in the molecule facilitates bioisosteric replacements, allowing for further optimization of pharmacokinetic properties.

Recent research has also explored the use of this compound as a building block for constructing larger molecular frameworks. By leveraging its spiro structure as a scaffold, chemists have developed novel macrocyclic compounds with enhanced binding affinities to target proteins. These findings underscore the versatility of CAS No: 1326809-48-6 in both synthetic and medicinal chemistry.

The application of computational chemistry tools has significantly advanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the nitrobenzoyl group interacts favorably with specific binding pockets on target enzymes, while the propyl chain enhances membrane permeability. Such insights are invaluable for guiding further optimization efforts aimed at improving therapeutic efficacy.

In conclusion, 4-(4-Nitrobenzoyl)-8-propyl-based compounds represent a promising class of molecules with diverse applications in drug discovery and chemical synthesis. As research continues to unravel their potential, it is anticipated that these compounds will play an increasingly important role in addressing unmet medical needs.